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Compound of Interest

Compound Name: Z218484536

Cat. No.: B15613570 Get Quote

Extensive searches for the antimicrobial spectrum of the compound Z218484536 have yielded

no information regarding any antibacterial or antifungal properties. All available data exclusively

identify Z218484536 as a selective, brain-penetrant phosphoserine phosphatase (PSPH)

inhibitor.[1][2][3][4][5] This compound is under investigation for its potential therapeutic effects

in neurological disorders, specifically for its ability to reduce L-serine and D-serine levels in

astrocytes and suppress epileptic seizures.[1][2][3][6]

Research articles and pharmacological data sheets consistently describe Z218484536's

mechanism of action as the inhibition of PSPH, an enzyme involved in the serine biosynthesis

pathway.[2][7][8] Its potential application is in the treatment of temporal lobe epilepsy (TLE),

and studies have demonstrated its efficacy in animal models of this condition.[1][2][9]

There are no published studies, patents, or any other form of documentation that suggest

Z218484536 has been evaluated for antimicrobial activity. The compound's known targets and

mechanism of action are not typically associated with antimicrobial effects.

Therefore, a comparison guide on the antimicrobial spectrum of Z218484536 cannot be

provided as there is no experimental data to support such a profile. The core requirements of

data presentation on antimicrobial activity, detailed experimental protocols for such tests, and

related signaling pathways are not applicable based on the current scientific literature.
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For researchers, scientists, and drug development professionals interested in Z218484536, the

focus of investigation remains in the field of neurology and the treatment of epilepsy. There is

currently no basis for its consideration as an antimicrobial agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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